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Compound Focus: Mirogabalin Besylate

CAS No.: 1138245-21-2
Cat. No.: S535508

Mirogabalin Patent Overview

Get Quote

Patent/Document
Number

Jurisdiction Title | Focus

Key Information / Technical
Feature

US Patent (Issued May United States Core Compound

2011) [1] Patent

European Patent European Core Compound

(Issued September Union Patent

2013) [1]

CN111116345A [2] China Novel Method for
Preparing
Mirogabalin

WO02022024979A1 [3] PCT Orally

(International)  Disintegrating

Tablet

CN110917164A [4] China Sustained-Release
Tablet and

Protects the mirogabalin compound
itself. Issued by the United States
Patent and Trademark Office
(USPTO).

Protects the mirogabalin compound
itself. Issued by the European Patent
Office (EPO).

A synthesis method starting from 3-
ethylbicyclo[3.2.0]hept-3-en-6-one,
avoiding highly toxic sodium cyanide.

A formulation containing mirogabalin
besilate designed to disintegrate
rapidly in the mouth.

A formulation containing high/low-
viscosity HPMC for 24-hour drug
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Preparation release to maintain stable blood
Method concentration.

Key Experimental and Technical Details

For researchers, the patents provide in-depth technical protocols, particularly for formulation development:

e Sustained-Release Tablet Preparation [4]:

o Active Pharmaceutical Ingredient (API) Processing: The mirogabalin besylate bulk drug is
ground to a particle size D50 of less than 60um. Excipients are passed through a 40-mesh
sieve.

o Mixing and Granulation: Raw and auxiliary materials are weighed and mixed uniformly using
the equal amount incremental method. An appropriate binder is added to make soft material,
which is then granulated through an 18-mesh sieve.

o Drying and Sizing: The granules are dried on a fluidized bed and then passed through a 20-
mesh sieve. A lubricant is added and mixed in.

o Tablet Compression: Tablets are compressed using a special-shaped die (e.g., 12.2mm x
6.5mm), controlling the hardness to 10-15 kg.

o Film Coating: The tablet core is coated using a film coating solution such as Opadry.

Synthesis Pathway for Mirogabalin

The experimental workflow for the novel preparation method described in patent CN111116345A can be

visualized as follows:
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Starting Material:
3-ethylbicyclo[3.2.0]hept-3-en-6-one

Reaction with
cyanoacetic ester
and ammonium salt

'

Heating with urea
or acidic reagent

Hydrolysis under
acidic or alkaline
conditions

(Decarboxylatiorg

Click to download full resolution via product page
Synthesis pathway for mirogabalin, starting from 3-ethylbicyclo[3.2.0]hept-3-en-6-one [2]

The key advantage of this patented method is that it avoids the use of highly toxic sodium cyanide, making

the industrial production process safer and more suitable for large-scale manufacturing [2].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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